Cas no 21864-76-6 (2-ethyl-2-methyl-butanenitrile)

2-Ethyl-2-methyl-butanenitrile is a branched aliphatic nitrile with the molecular formula C7H13N. This compound is characterized by its nitrile functional group (–C≡N) attached to a tertiary carbon, which influences its reactivity and stability. It is commonly utilized as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. The steric hindrance from the ethyl and methyl groups enhances its selectivity in certain reactions, making it valuable for controlled synthetic pathways. Its relatively low volatility and moderate polarity contribute to its handling and storage stability. The compound’s structural features also make it suitable for applications requiring tailored nitrile-based precursors.
2-ethyl-2-methyl-butanenitrile structure
21864-76-6 structure
Product Name:2-ethyl-2-methyl-butanenitrile
CAS No:21864-76-6
MF:C7H13N
MW:111.184821844101
MDL:MFCD00055633
CID:290929
PubChem ID:7015680
Update Time:2025-06-07

2-ethyl-2-methyl-butanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2-ethyl-2-methyl-butanenitrile
    • 2-ethyl-2-methylbutanenitrile
    • 2-ethyl-2-methylbutyronitrile
    • 2-Methyl-2-ethyl-butyronitril
    • 3-Cyan-3-methylpentan
    • 3-Methylpentyl-3-cyanid
    • MFCD00055633
    • Methyldiaethylessigsaurenitril
    • SCHEMBL7821165
    • DTXSID50426751
    • Z1201618418
    • 2-ethyl-2-methyl-butyronitrile
    • AKOS006230185
    • CS-0247530
    • 21864-76-6
    • EN300-367516
    • MDL： MFCD00055633
    • Inchi： 1S/C7H13N/c1-4-7(3,5-2)6-8/h4-5H2,1-3H3
    • InChI Key： SVVQGVDNIZXKCN-UHFFFAOYSA-N
    • SMILES： N#CC(C)(CC)CC

Computed Properties

  • Exact Mass: 111.10500
  • Monoisotopic Mass: 111.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.1
  • Topological Polar Surface Area: 23.8A^2

Experimental Properties

  • Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
  • Density: 0.808
  • Boiling Point: 154°Cat760mmHg
  • Flash Point: 36°C
  • Refractive Index: 1.413
  • PSA: 23.79000
  • LogP: 2.33628

2-ethyl-2-methyl-butanenitrile Security Information

2-ethyl-2-methyl-butanenitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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2-ethyl-2-methyl-butanenitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:21864-76-6)2-ethyl-2-methyl-butanenitrile
Order Number:A1209371
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:58
Price ($):423.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:21864-76-6)2-ethyl-2-methyl-butanenitrile
A1209371
Purity:99%
Quantity:1g
Price ($):423.0
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